Cas no 2680791-64-2 (4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid)

• Product Name: 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid
• CAS No: 2680791-64-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5648656
• PubChem ID: 165907797
• Update Time: 2025-10-30

4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680791-64-2
• 4-(acetamidomethyl)-5-methylfuran-2-carboxylic acid
• EN300-28271979
• 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid

• Inchi： 1S/C9H11NO4/c1-5-7(4-10-6(2)11)3-8(14-5)9(12)13/h3H,4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： GCRXODBBZCNTIR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(=C1C)CNC(C)=O

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid

Professional Introduction to 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid (CAS No. 2680791-64-2)

4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid, identified by the chemical registration number CAS No. 2680791-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural properties and potential biological activities. This compound belongs to the class of furan derivatives, which are widely recognized for their versatility in medicinal chemistry. The presence of both an acetamidomethyl group and a methylfuran core makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid incorporates a carboxylic acid functionality at the 2-position of the furan ring, which is flanked by a 5-methyl substituent. This configuration not only enhances the compound's solubility in polar solvents but also provides multiple sites for chemical modification, enabling the synthesis of more complex derivatives. The acetamidomethyl group, located at the 4-position, introduces an amide-like moiety that can interact with biological targets through hydrogen bonding, a key feature in the design of bioactive molecules.

In recent years, there has been a growing interest in furan-based compounds due to their reported pharmacological properties. Studies have demonstrated that furan derivatives can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid suggests potential applications in modulating enzyme activity and receptor binding, making it a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The carboxylic acid group can be readily converted into esters or amides, which are common pharmacophores in drug molecules. Additionally, the acetamidomethyl moiety can serve as a linker for attaching other functional groups, allowing for the creation of hybrid compounds with enhanced biological activity. These features make 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid a versatile building block for synthetic chemists working on drug discovery programs.

Recent advancements in computational chemistry have further highlighted the significance of furan derivatives in drug design. Molecular modeling studies have shown that compounds with similar structural motifs can interact with target proteins in specific ways, influencing their biological activity. The ability to predict these interactions using computational methods has accelerated the discovery process for new drugs. In this context, 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid represents an exciting opportunity for researchers to explore novel pharmacological targets.

The synthesis of 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a furan derivative followed by functionalization at the 2- and 4-positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently. These methods not only improve reaction efficiency but also minimize side products, ensuring a cleaner synthesis.

Once synthesized, 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its potential therapeutic applications and guide further development efforts.

The growing interest in sustainable chemistry has also influenced the research on furan derivatives like 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid. Green chemistry principles emphasize the use of environmentally friendly solvents and catalytic systems to minimize waste and energy consumption during synthesis. Researchers are exploring biocatalytic approaches and solvent-free reactions to develop more sustainable processes for producing these compounds.

In conclusion, 4-(Acetamidomethyl)-5-methylfuran-2-carboxylic acid (CAS No. 2680791-64-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while recent advancements in synthetic and computational chemistry provide powerful tools for exploring its biological activities. As research continues to uncover new applications for furan derivatives, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.